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Compound of Interest

Compound Name: Octyl 4-Methoxycinnamate

Cat. No.: B1630855 Get Quote

Essential Safety and Handling Guide for Octyl 4-
Methoxycinnamate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Octyl 4-Methoxycinnamate (also known as Octinoxate or

Ethylhexyl Methoxycinnamate) in a laboratory setting. It is intended for researchers, scientists,

and drug development professionals to ensure safe handling and minimize exposure risks.

Chemical Information:

Property Value

Chemical Name Octyl 4-Methoxycinnamate

Synonyms Octinoxate, Ethylhexyl Methoxycinnamate

CAS Number 5466-77-3

Molecular Formula C18H26O3

Appearance Colorless to light yellow liquid[1]

Solubility Insoluble in water[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
Octyl 4-Methoxycinnamate is not classified as a hazardous substance, however, it may cause

slight irritation upon contact with skin or eyes.[1][2] Therefore, adherence to standard

laboratory safety practices and the use of appropriate PPE is crucial.

Recommended Personal Protective Equipment:

PPE Category Item Specifications

Eye Protection Safety Glasses
Use equipment for eye

protection.[3][4]

Hand Protection Chemical-resistant gloves

Handle with gloves. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.[5]

Body Protection Laboratory Coat
Standard laboratory coat to

prevent skin contact.

Respiratory Protection Not generally required

Respiratory protection is not

required for normal handling.

[5] If vapors or mists are

generated, use a NIOSH-

approved respirator.

Step-by-Step Handling Procedures
2.1. Preparation:

Ensure the work area is well-ventilated.[2]

Locate the nearest eyewash station and safety shower before beginning work.[2]

Inspect all PPE for integrity before use.
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Have absorbent materials readily available for potential spills.

2.2. Handling:

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe vapors or mists.[6]

Keep away from heat, sparks, and open flames as the substance may be combustible at

high temperatures.[1][6]

Keep the container tightly closed when not in use.[5]

Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents.[2][7]

2.3. First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes. Seek medical attention if

irritation persists.[1]

Skin Contact
Wash off with soap and plenty of water.[5] Get

medical attention if irritation develops.[1]

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[1][5]

Spill and Disposal Plan
3.1. Spill Response:

Small Spills: Absorb the spill with an inert material (e.g., sand, earth, vermiculite).[1]
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Place the absorbed material into a suitable, closed container for disposal.[1][5]

Clean the spill area with soap and water.

3.2. Disposal:

Dispose of unused Octyl 4-Methoxycinnamate and any contaminated materials as

chemical waste.

Offer surplus and non-recyclable solutions to a licensed disposal company.[5]

Do not dispose of the chemical into sewers or waterways.[8]

Contaminated packaging should be disposed of as unused product.[5] All disposal activities

must be in accordance with local, state, and federal regulations.[1][8]
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Caption: Workflow for Safe Handling of Octyl 4-Methoxycinnamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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